
In-Depth Technical Guide: 3-Desacetyl
Cefotaxime Lactone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Desacetyl Cefotaxime lactone

Cat. No.: B15560126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Desacetyl Cefotaxime Lactone,

a significant metabolite and degradation product of the third-generation cephalosporin

antibiotic, Cefotaxime. This document collates critical safety data, physicochemical properties,

and insights into its formation. It is intended to serve as a vital resource for researchers,

scientists, and professionals involved in drug development, quality control, and

pharmacological studies of cephalosporins.

Safety and Handling
The safe handling of 3-Desacetyl Cefotaxime Lactone is paramount in a laboratory setting.

While a comprehensive, officially classified Safety Data Sheet (SDS) is not universally

available, information collated from various suppliers and databases allows for a robust safety

profile.

Hazard Identification
Based on available information, 3-Desacetyl Cefotaxime Lactone is associated with the

following hazards:

GHS Hazard Statements:
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H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P330: Rinse mouth.

P332+P313: If skin irritation occurs: Get medical advice/attention.

P337+P313: If eye irritation persists: Get medical advice/attention.

P362: Take off contaminated clothing and wash before reuse.

P403+P233: Store in a well-ventilated place. Keep container tightly closed.
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P405: Store locked up.

P501: Dispose of contents/container in accordance with

local/regional/national/international regulations.

First Aid Measures
Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact: Wash off with soap and plenty of water. Take off contaminated clothing and

wash it before reuse. If skin irritation occurs, seek medical advice.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

Ingestion: Never give anything by mouth to an unconscious person. Clean mouth with water.

Call a poison control center or doctor immediately.

Handling and Storage
Handling: Handle in accordance with good industrial hygiene and safety practices. Avoid

contact with skin, eyes, and clothing. Avoid dust formation and inhalation.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Protect

from moisture. For long-term storage, it is recommended to store at -20°C.

Physicochemical Properties
A compilation of the key physicochemical properties of 3-Desacetyl Cefotaxime Lactone is

presented below.
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Property Value

Molecular Formula C₁₄H₁₃N₅O₅S₂

Molecular Weight 395.41 g/mol

CAS Number 66340-33-8

Appearance Off-white to pale yellow solid

Solubility Very slightly soluble in water (0.4 g/L at 25°C)[1]

pKa (Predicted) 8.25 ± 0.20[1]

Melting Point >220°C (decomposes)

Topological Polar Surface Area (TPSA) 190 Å²[2]

LogP (Predicted) -0.7134

Formation and Metabolism
3-Desacetyl Cefotaxime Lactone is not administered directly as a therapeutic agent but is

formed in vivo as a metabolite of the antibiotic Cefotaxime. Understanding its formation is

crucial for pharmacokinetic and pharmacodynamic studies of the parent drug.

Metabolic Pathway of Cefotaxime
Cefotaxime undergoes hepatic metabolism to form desacetylcefotaxime, which possesses

antibacterial activity, although it is less potent than the parent compound.[3][4][5]

Desacetylcefotaxime is then converted to the inactive 3-Desacetyl Cefotaxime Lactone
through an intramolecular cyclization reaction.[6] This lactone, along with other metabolites, is

primarily excreted in the urine.
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Experimental Protocols
While specific proprietary protocols for the synthesis and analysis of 3-Desacetyl Cefotaxime
Lactone are not publicly available, the following sections outline general methodologies based

on the scientific literature for related compounds and degradation studies.

Generation via Forced Degradation of Cefotaxime
3-Desacetyl Cefotaxime Lactone can be generated in the laboratory through the forced

degradation of Cefotaxime. This process is essential for stability-indicating analytical method

development.

Principle: Cefotaxime is subjected to conditions that promote its degradation to various

products, including the lactone. In a highly acidic medium, the deacetylated derivative of

cefotaxime is readily converted to the lactone.[6]

Protocol Outline:

Prepare a stock solution of Cefotaxime sodium in a suitable solvent (e.g., water or a

buffer).

To induce acidic degradation, add a strong acid (e.g., HCl) to the Cefotaxime solution to

achieve a low pH (e.g., pH 1-2).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15560126?utm_src=pdf-body-img
https://www.benchchem.com/product/b15560126?utm_src=pdf-body
https://www.benchchem.com/product/b15560126?utm_src=pdf-body
https://www.benchchem.com/product/b15560126?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/6330342/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The mixture can be heated to accelerate the degradation process.

Monitor the reaction progress using a suitable analytical technique, such as High-

Performance Liquid Chromatography (HPLC), to observe the formation of the lactone and

the disappearance of the parent drug.

Neutralize the solution upon completion of the desired level of degradation.

Preparation

Degradation

Monitoring & Analysis

Prepare Cefotaxime
Stock Solution
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(e.g., HCl to pH 1-2)

Heat Mixture
(Optional, to accelerate)

Monitor by HPLC
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Degradation Complete
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Forced Degradation Workflow
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Analytical Methodologies
The analysis of 3-Desacetyl Cefotaxime Lactone, often as an impurity of Cefotaxime, typically

involves chromatographic techniques.

High-Performance Liquid Chromatography (HPLC):

Principle: HPLC is a powerful technique for separating, identifying, and quantifying

components in a mixture. Reversed-phase HPLC is commonly employed for the analysis

of cephalosporins and their degradation products.

General Parameters:

Column: A C18 column is frequently used.

Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate or acetate buffer) and an

organic modifier (e.g., acetonitrile or methanol) is typical. Gradient elution may be

necessary to resolve all impurities.

Detection: UV detection is commonly used, with the wavelength set to the absorbance

maximum of the analytes (often in the range of 230-280 nm).

Method Validation: Any developed HPLC method should be validated according to ICH

guidelines, assessing parameters such as specificity, linearity, accuracy, precision, and

robustness.

Liquid Chromatography-Mass Spectrometry (LC-MS):

Principle: LC-MS combines the separation power of HPLC with the mass analysis

capabilities of mass spectrometry, providing a high degree of sensitivity and specificity for

the identification and quantification of compounds.

Application: LC-MS is particularly useful for the structural elucidation of degradation

products and for quantifying low levels of impurities.

Biological Activity
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The biological activity of 3-Desacetyl Cefotaxime Lactone is significantly different from its

parent compound, Cefotaxime, and its primary metabolite, desacetylcefotaxime.

Antibacterial Activity: 3-Desacetyl Cefotaxime Lactone is generally considered to be

microbiologically inactive.[7] The antibacterial efficacy of Cefotaxime is primarily attributed to

the parent drug and, to a lesser extent, the desacetylcefotaxime metabolite. The

lactonization of desacetylcefotaxime results in a loss of antibacterial activity.

Mechanism of Action: The mechanism of action of Cefotaxime involves the inhibition of

bacterial cell wall synthesis by binding to penicillin-binding proteins (PBPs).[3] The structural

changes resulting from the formation of the lactone ring likely prevent its effective binding to

these targets, thus rendering it inactive.

Conclusion
3-Desacetyl Cefotaxime Lactone is a critical molecule in the context of Cefotaxime's

pharmacology and pharmaceutical quality control. While it is an inactive metabolite, its

formation is a key aspect of the drug's degradation pathway. A thorough understanding of its

safety profile, physicochemical properties, and analytical methodologies is essential for

professionals in the pharmaceutical sciences. This guide provides a foundational repository of

this knowledge to support further research and development in the field of cephalosporin

antibiotics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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